Cas no 1517289-83-6 (3-Bromo-2-fluorophenylisothiocyanate)

• Product Name: 3-Bromo-2-fluorophenylisothiocyanate
• CAS No: 1517289-83-6
• MF: C₇H₃BrFNS
• MW: 232.072822809219
• CID: 5180696
• Update Time: 2026-03-05

3-Bromo-2-fluorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluorophenylisothiocyanate

• Inchi： 1S/C7H3BrFNS/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
• InChI Key： ASLKYOSUQGDVCM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(N=C=S)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Bromo-2-fluorophenylisothiocyanate

Recent Advances in the Application of 3-Bromo-2-fluorophenylisothiocyanate (CAS: 1517289-83-6) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-fluorophenylisothiocyanate (CAS: 1517289-83-6) is a specialized chemical reagent that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoro substitution pattern and reactive isothiocyanate group, serves as a critical building block in the synthesis of bioactive molecules, including kinase inhibitors, fluorescent probes, and covalent protein modifiers. Recent studies have highlighted its potential in targeted drug discovery and chemical proteomics, making it a valuable tool for researchers in the field.

One of the most notable applications of 3-Bromo-2-fluorophenylisothiocyanate is its role in the development of covalent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing selective inhibitors for Bruton's tyrosine kinase (BTK), a key target in the treatment of B-cell malignancies. The researchers utilized the isothiocyanate group to form a covalent bond with a cysteine residue in the BTK active site, resulting in inhibitors with enhanced potency and selectivity. The bromo-fluoro substitution pattern was found to improve the pharmacokinetic properties of the inhibitors, underscoring the importance of this reagent in drug design.

In addition to its use in drug discovery, 3-Bromo-2-fluorophenylisothiocyanate has been employed in the design of fluorescent probes for bioimaging applications. A recent study in Chemical Communications reported the synthesis of a novel fluorescent probe based on this compound, which exhibited high selectivity for thiol-containing biomolecules. The probe's ability to undergo a rapid and specific reaction with thiols made it a valuable tool for real-time imaging of cellular redox processes, providing insights into oxidative stress-related diseases such as cancer and neurodegenerative disorders.

Another emerging application of 3-Bromo-2-fluorophenylisothiocyanate is in chemical proteomics, where it is used to profile the reactivity of cysteine residues in proteins. A 2024 study in Nature Chemical Biology described the development of a chemoproteomic platform using this reagent to identify and quantify reactive cysteines in complex biological samples. The platform enabled the discovery of novel druggable sites on proteins, opening new avenues for the development of covalent drugs. The study highlighted the reagent's compatibility with mass spectrometry-based proteomics, making it a powerful tool for target identification and validation.

Despite its promising applications, the use of 3-Bromo-2-fluorophenylisothiocyanate also presents challenges, particularly in terms of reactivity and stability. Recent research has focused on optimizing the synthesis and handling of this compound to ensure its reproducibility and efficacy in various applications. For instance, a 2023 study in Organic Process Research & Development reported an improved synthetic route that enhanced the yield and purity of the reagent, addressing some of the limitations associated with its commercial availability.

In conclusion, 3-Bromo-2-fluorophenylisothiocyanate (CAS: 1517289-83-6) represents a versatile and valuable reagent in chemical biology and pharmaceutical research. Its applications in covalent inhibitor design, fluorescent probe development, and chemical proteomics underscore its potential to drive innovation in drug discovery and biological research. Future studies are expected to further explore its utility and expand its applications, solidifying its role as a key tool in the field.